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Compound of Interest

Compound Name: 2-Bromopropionic acid

CAS No.: 10327-08-9

Cat. No.: B075929

Get Quote

Core Directive & Hazard Profile
Warning: 2-Bromopropionic acid (2-BPA) presents a dual hazard:

Corrosive: It causes immediate, severe skin burns and eye damage (pKa ~2.9).[1][2]

Alkylating Agent: As an ngcontent-ng-c3932382896="" _nghost-ng-c706637299=""

class="inline ng-star-inserted">

-halo acid, it acts as an alkylating agent, posing potential mutagenic risks.[2]

Crucial Distinction:

Neutralization (adjusting pH to 7) removes the corrosive hazard but does not destroy the

alkylating hazard.[2] The resulting salt (sodium 2-bromopropionate) is still a halogenated

organic compound.[2]

Destruction (breaking the C-Br bond) requires high-temperature hydrolysis or incineration.
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Standard Protocol: In most research environments, your goal is Stabilization for Pickup.[1] You

neutralize the acid to make it safe for storage and transport, then hand it over to Environmental

Health & Safety (EHS) for incineration. Do not dispose of this down the drain.

Emergency Troubleshooting: Spill Response
Use this module if you have an active spill.

Q: I just spilled 2-BPA on the bench/floor. What is the
immediate protocol?
A: Do not wipe it up with paper towels immediately; this spreads the corrosive liquid.[2] Follow

the "Absorb-Neutralize-Collect" method.

Isolate: Evacuate the immediate area. Ensure you are wearing double nitrile gloves, a lab

coat, and safety goggles.[1]

Contain: Ring the spill with an inert absorbent (vermiculite, dry sand, or commercial acid spill

pads) to prevent spreading.[1][2]

Neutralize (The Acid):

Slowly sprinkle Sodium Carbonate (

) or Sodium Bicarbonate (

) over the spill.[2]

Note: This will bubble vigorously (

release).[2] Continue adding until bubbling ceases.

Collect: Scoop the resulting slurry into a plastic container (HDPE or PP). Label as

"Hazardous Waste: 2-Bromopropionic Acid Debris."[2]

Clean: Wash the surface with water and soap.[2]
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Q: The spilled material has solidified.[2] How do I clean
it?
A: 2-BPA has a melting point of ~25°C (77°F). If the lab is cool, it may freeze.[2]

Do not chip at it (creates dust/splinters).[2]

Solution: Gently warm the spot with a heat gun (low setting) or cover with a rag soaked in

warm water to liquefy it, then proceed with the Absorb-Neutralize-Collect method above.[1]

Routine Waste Management (SOP)
Use this guide for disposing of reaction mixtures or expired stock.

Workflow: Stabilization for EHS Pickup
This protocol converts the corrosive acid into a neutral, non-volatile salt solution.[1][2]

Reagents Needed:

Ice bath

pH paper or meter[1]

10% Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate (ngcontent-ng-

c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

)

Solvent (Water)[1]

Step-by-Step Protocol
Dilution:

Place the flask containing 2-BPA into an ice bath.[2]

Slowly add water to dilute the acid (aim for <10% concentration). Always add acid to water

if moving the liquid, but for waste flasks, add water slowly to the flask.
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Neutralization:

Option A (Safer, Foams): Slowly add Saturated Sodium Bicarbonate.[2] Expect gas

evolution.[2]

Option B (Faster, Exothermic): Slowly add 10% NaOH with stirring.[2] Monitor

temperature; keep below 30°C to prevent uncontrolled splashing.[2]

Verification:

Test pH.[2][3] Target range is pH 6–9.[2]

Why? Acidic waste can corrode metal drums during transport.[2] Basic waste is generally

safer for halogenated organics.[2]

Segregation:

Transfer to a waste container labeled "Halogenated Organic Waste."[2]

Do not mix with oxidizers (Nitric acid) or alkali metals.[2]

Visual Workflow: Stabilization Process
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Caption: Logical workflow for the safe neutralization and containerization of 2-Bromopropionic
acid waste.

Technical FAQs
Q: Can I pour the neutralized solution down the sink?
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A: NO. Even at pH 7, the solution contains Sodium 2-bromopropionate.[1]

Reasoning: The C-Br bond is stable at room temperature. Pouring this down the drain

releases a halogenated organic compound into the water table, which is a violation of EPA

regulations (RCRA) and local sewer codes.

Correct Path: It must be incinerated by a licensed hazardous waste facility.[2]

Q: Does 2-BPA hydrolyze in water?
A: Very slowly.[1]

In pure water, the hydrolysis to lactic acid (ngcontent-ng-c3932382896="" _nghost-ng-

c706637299="" class="inline ng-star-inserted">

) and HBr is negligible at room temperature.

In strong base (NaOH) with heat (Reflux >80°C), it will hydrolyze to Sodium Lactate and

Sodium Bromide.

Advisory: Do not attempt to hydrolyze it yourself to "detoxify" it unless you have a validated

protocol.[2] The risk of boiling over or incomplete reaction outweighs the benefit.[2] Let the

incinerator handle the destruction.

Q: What is the EPA Waste Code?
A:

D002: Corrosive (Primary characteristic).[2][4]

D001: Ignitable (Only if mixed with flammable solvents like acetone/ethanol).[2]

UN Number: UN 3261 (Corrosive solid, acidic, organic, n.o.s.).[1][5]

Data Summary: Physical & Chemical Properties
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Property Value Relevance to Disposal

Melting Point 25.7°C (78°F)
May solidify in cool labs;

requires warming to transfer.

Boiling Point 203°C
Low volatility, but vapors are

irritating.[1][2]

pKa ~2.97

Stronger acid than propionic

acid; requires significant base

to neutralize.[2]

Water Solubility Miscible Easily diluted for cleanup.[2]

Density 1.70 g/mL
Heavier than water; sinks in

aqueous spills.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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